Cas no 331950-32-4 (2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile)

• Product Name: 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile
• CAS No: 331950-32-4
• MF: C₁₆H₁₁BrN₂O₃
• MW: 359.174143075943
• CID: 1460728
• PubChem ID: 2828677
• Update Time: 2025-06-09

2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4h,5h-pyrano[4,3-b]pyran -3-carbonitrile
• 2-Amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• 2-Amino-4-(3-bromphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitril
• 4H,5H-Pyrano[4,3-b]pyran-3-carbonitrile, 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-
• 2-Amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile; 2-Amino-4-(3-bromphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitril; 4H,5H-Pyrano[4,3-b]pyran-3-carbonitrile, 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-
• 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile
• AKOS000558556
• 331950-32-4
• AB00074101-01
• STK328528
• F2596-0052
• SALOR-INT L476528-1EA
• AKOS016043043
• 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4,5-dihydropyrano[4,3-b]pyran-3-carbonitrile
• SCHEMBL4249425
• AK-777/09836052
• CHEMBL234189

• Inchi： 1S/C16H11BrN2O3/c1-8-5-12-14(16(20)21-8)13(11(7-18)15(19)22-12)9-3-2-4-10(17)6-9/h2-6,13H,19H2,1H3
• InChI Key： HQTWOJWKEAIUFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C#N)=C(N)OC2C=C(C)OC(C1=2)=O

Computed Properties

• Exact Mass: 357.99533
• Monoisotopic Mass: 357.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.34

Additional information on 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile

Introduction to 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile (CAS No. 331950-32-4)

2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile, identified by its CAS number 331950-32-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a fused pyranopyranone core, which is a structural motif known for its presence in various bioactive natural products and synthetic drug candidates. The compound’s unique architecture, incorporating an amino group, a brominated phenyl ring, a methyl substituent, and a cyano group, makes it a promising scaffold for further derivatization and exploration in drug discovery.

The synthesis of 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The presence of the 5-oxo group in the pyranopyranone ring introduces electrophilic centers, facilitating reactions such as nucleophilic additions and condensations. Additionally, the cyano functionality serves as a versatile handle for further functionalization, allowing chemists to introduce diverse pharmacophores or optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular modeling studies suggest that 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile may interact with biological targets through multiple mechanisms. The amino group could participate in hydrogen bonding interactions with polar residues in protein binding pockets, while the bromophenyl moiety may engage in hydrophobic or π-stacking interactions. These features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In the realm of medicinal chemistry, heterocyclic compounds like 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile are of particular interest due to their potential to exhibit broad-spectrum activity. Preliminary pharmacological studies have indicated that derivatives of this class may possess properties relevant to treating inflammatory diseases, infectious disorders, and even certain types of cancer. The structural diversity inherent in these molecules allows for the exploration of multiple biological pathways simultaneously.

The role of CAS No. 331950-32-4 in academic and industrial research underscores its significance as a building block for more complex drug candidates. Researchers have leveraged this compound to develop libraries of derivatives with tailored pharmacological profiles. For instance, modifications at the bromophenyl ring have been explored to enhance binding affinity or metabolic stability, while alterations at the cyano group have been investigated for their impact on solubility and bioavailability.

The synthesis and characterization of 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile also contribute to our understanding of reaction mechanisms and synthetic strategies in heterocyclic chemistry. The compound’s stability under various conditions and its reactivity toward different reagents provide valuable insights into optimizing synthetic routes for large-scale production. These insights are crucial for translating laboratory discoveries into viable pharmaceuticals.

As computational methods continue to evolve, the potential applications of CAS No. 331950-32-4 are likely to expand further. Machine learning algorithms can predict new derivatives with enhanced biological activity based on existing data sets. This approach not only accelerates the drug discovery process but also opens up new avenues for therapeutic intervention by identifying novel molecular targets.

The integration of traditional organic synthesis with modern computational tools has revolutionized how researchers approach drug development. 2-amino-4-(3-bromophenyl)-7-methyl-5-oxo-4H,5H-pyrano3,2-cpyran-3-carbonitrile, with its complex structure and functional diversity, exemplifies how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry. Its continued study promises to yield insights that will shape future therapeutic strategies across multiple disease areas.